Cas no 1424939-88-7 (O5-tert-butyl O3a-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate)

• Product Name: O5-tert-butyl O3a-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate
• CAS No: 1424939-88-7
• MF: C₁₄H₂₄N₂O₄
• MW: 284.3514
• MDL: MFCD23699447
• CID: 5042476
• PubChem ID: 112547194
• Update Time: 2026-02-28

O5-tert-butyl O3a-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• O5-tert-butyl O3a-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate
• 2-tert-butyl 3a-ethyl octahydropyrrolo[3,4-c]pyrrole-2,3a-dicarboxylate
• 5-O-Tert-butyl 3a-O-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate
• D79092
• 2-t-Butyl 3a-ethyl octahydropyrrolo[3,4-c]pyrrole-2,3a-dicarboxylate
• 2-(tert-Butyl) 3a-ethyl tetrahydropyrrolo[3,4-c]pyrrole-2,3a(1H,3H)-dicarboxylate
• 2-tert-Butyl 3a-ethyl hexahydropyrrolo[3,4-c]pyrrole-2,3a(1
• 1424939-88-7
• 2-tert-Butyl3a-ethylhexahydropyrrolo[3,4-c]pyrrole-2,3a(1H)-dicarboxylate
• BS-43441
• o5-Tert-butylo3a-ethyl1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate
• CS-0309643
• MFCD23699447
• 2-tert-Butyl 3a-ethyl hexahydropyrrolo[3,4-c]pyrrole-2,3a(1H)-dicarboxylate
• 2-tert-butyl 3a-ethyl hexahydropyrrolo[3,4-c]pyrrole-2,3a-dicarboxylate

• MDL： MFCD23699447
• Inchi： 1S/C14H24N2O4/c1-5-19-11(17)14-8-15-6-10(14)7-16(9-14)12(18)20-13(2,3)4/h10,15H,5-9H2,1-4H3
• InChI Key： LWIRXZLYPPQKOS-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C12C([H])([H])N([H])C([H])([H])C1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C2([H])[H])=O

Computed Properties

• Exact Mass: 284.17360725g/mol
• Monoisotopic Mass: 284.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 363.3±42.0 °C at 760 mmHg
• Flash Point: 173.5±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

O5-tert-butyl O3a-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O5-tert-butyl O3a-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate

O5-tert-butyl O3a-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1424939-88-7, known as O5-tert-butyl O3a-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of pyrrolopyrroles, which are bicyclic structures combining two pyrrole rings fused together. The molecule's unique architecture and functional groups make it a subject of interest in various fields of research and industry.

The hexahydropyrrolo[3,4-c]pyrrole core of this compound is a six-membered ring system with two nitrogen atoms and multiple double bonds. The substitution pattern at positions 3a and 5 with tert-butyl and ethyl groups adds significant steric bulk and electronic effects to the molecule. These substituents not only influence the physical properties of the compound but also play a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its use as a precursor for advanced polymers and materials with tailored electronic properties. The presence of electron-donating groups like tert-butyl and ethyl can modulate the conjugation within the molecule, making it suitable for applications in organic electronics such as semiconductors and light-emitting diodes (LEDs). Furthermore, its structural similarity to natural products has sparked interest in its use as a building block for bio-inspired materials.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development. Its ability to interact with biological targets through non-covalent interactions such as hydrogen bonding and π–π stacking makes it a valuable candidate for designing bioactive compounds. Recent research has focused on its potential as an inhibitor of specific enzymes involved in metabolic pathways linked to chronic diseases such as diabetes and neurodegenerative disorders.

The synthesis of O5-tert-butyl O3a-ethyl 1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a,5-dicarboxylate involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Key steps include the formation of the pyrrolopyrrole core through cyclization reactions followed by functionalization at specific positions to introduce the substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process for scalability and efficiency.

From an environmental perspective, this compound's stability under various conditions has been studied extensively. Its resistance to photodegradation and hydrolysis under physiological conditions suggests that it could be suitable for long-term applications in drug delivery systems or biodegradable materials. However, further studies are required to fully understand its environmental impact and biocompatibility.

In conclusion,O5-tert-butyl O3a-ethyl 1,2,3